Cas no 5541-49-1 (2-bromobenzene-1,4-diyl dibenzoate)
5541-49-1 structure
Product Name:2-bromobenzene-1,4-diyl dibenzoate
CAS No:5541-49-1
MF:C20H13BrO4
MW:397.218825101852
CID:1597109
PubChem ID:1103889
Update Time:2025-04-21
2-bromobenzene-1,4-diyl dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromobenzene-1,4-diyl dibenzoate
- (4-benzoyloxy-3-bromophenyl) benzoate
- DTXSID00360353
- 2-bromo-1,4-phenylene dibenzoate
- AKOS000592404
- Oprea1_149731
- Oprea1_541713
- 5541-49-1
- BAS 00498146
- 4-(BENZOYLOXY)-2-BROMOPHENYL BENZOATE
-
- Inchi: 1S/C20H13BrO4/c21-17-13-16(24-19(22)14-7-3-1-4-8-14)11-12-18(17)25-20(23)15-9-5-2-6-10-15/h1-13H
- InChI Key: NQIPWKPOKFIRIQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 395.99969
- Monoisotopic Mass: 395.999722
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- Surface Charge: 0
- XLogP3: 5.4
Experimental Properties
- Density: 1.457
- Boiling Point: 542.6°C at 760 mmHg
- Flash Point: 282°C
- Refractive Index: 1.632
- PSA: 52.6
- LogP: 5.4
2-bromobenzene-1,4-diyl dibenzoate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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